2-(2,4-dichlorophenoxy)-N-((1-(pyridin-4-yl)piperidin-4-yl)methyl)acetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-[(1-pyridin-4-ylpiperidin-4-yl)methyl]acetamide
• InChI: InChI=1S/C19H21Cl2N3O2/c20-15-1-2-18(17(21)11-15)26-13-19(25)23-12-14-5-9-24(10-6-14)16-3-7-22-8-4-16/h1-4,7-8,11,14H,5-6,9-10,12-13H2,(H,23,25)
• InChI Key: CHCVNTHISTWESG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)COC2=C(C=C(C=C2)Cl)Cl)C3=CC=NC=C3
• Molecular Formula: C19H21Cl2N3O2
• Molecular Weight: 394.3 g/mol

Description

2-(2,4-dichlorophenoxy)-N-((1-(pyridin-4-yl)piperidin-4-yl)methyl)acetamide, also known as DPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DPA is a white crystalline powder that is soluble in water and organic solvents.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Pyridine Derivatives : The compound 2-(2,4-dichlorophenoxy)-N-((1-(pyridin-4-yl)piperidin-4-yl)methyl)acetamide is involved in the synthesis of pyridine derivatives, which are significant in chemical research and pharmaceutical applications. For example, pyridine derivatives have been synthesized and evaluated for insecticidal activities, demonstrating moderate to strong aphidicidal activities (Bakhite et al., 2014).

• Chemical Reactivity and Oxidation : Research on related compounds, such as 2-(pyridin-2-yl)-N,N-diphenylacetamides, has shown diverse oxidation reactivity channels, with the formation of various products under different conditions. These studies are crucial for understanding the chemical behavior of similar compounds (Pailloux et al., 2007).

• Powder Diffraction Data for Pesticide Derivatives : N-derivatives of phenoxyacetamide compounds, which are structurally similar to 2-(2,4-dichlorophenoxy)-N-((1-(pyridin-4-yl)piperidin-4-yl)methyl)acetamide, have been characterized by X-ray powder diffraction, indicating their potential as pesticides (Olszewska et al., 2011).

Potential Therapeutic Applications

• Antibacterial Activity : The synthesis and evaluation of acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores, which are structurally related to the compound , have demonstrated antibacterial potentials. These compounds show moderate inhibition against various bacterial strains (Iqbal et al., 2017).

• Pharmacological Evaluation of Analog Compounds : Similar acetamide derivatives have been evaluated for pharmacological applications, such as the characterization of κ-opioid receptor antagonists, which suggests potential therapeutic applications for depression and addiction disorders (Grimwood et al., 2011).

Material Science and Photovoltaic Applications

• Spectroscopic and Quantum Mechanical Studies : Benzothiazolinone acetamide analogs, related to the compound , have been studied for their spectroscopic properties, quantum mechanical behavior, and ligand-protein interactions. These studies are significant for exploring the use of such compounds in dye-sensitized solar cells, indicating potential in material science applications (Mary et al., 2020).